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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals
experimenting with automated IAB15 classification of scientific papers.

Frequently Asked Questions (FAQS)
Q1: What is IAB15 classification and why is it
challenging for scientific papers?

The Interactive Advertising Bureau (IAB) content taxonomy is a standardized hierarchy for
categorizing content. The IAB15 category represents "Science," with subcategories such as
Biology (IAB15-2), Chemistry (IAB15-3), and Physics (IAB15-6). Automating the classification
of scientific papers into these categories is challenging due to several factors:

e Semantic Ambiguity and Jargon: Scientific papers often contain highly specialized
terminology and jargon that may have different meanings in different contexts, making it
difficult for automated systems to interpret correctly. The overuse of acronyms and complex
sentence structures further complicates text comprehension.[1][2][3][4][5]

o Hierarchical Complexity: The IAB15 taxonomy is hierarchical. A paper on "biochemical
signaling in cancer cells" could potentially fit under Biology (IAB15-2) and Chemistry (IAB15-
3), requiring a hierarchical classification approach that can handle multiple levels of
granularity.[6][7][8][9][10][11]
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o Multi-Label Nature: A single scientific paper can often be relevant to multiple IAB15
subcategories. For instance, a study on the geological impact of climate change could fall
under Geology (IAB15-4) and Weather (IAB15-10). This necessitates multi-label
classification models.[12][13][14][15]

« Interdisciplinary Research: Modern scientific research is often interdisciplinary, blurring the
lines between traditional categories. This makes it difficult to assign a single, definitive
category to a paper.

Q2: My model is performing poorly on classifying
papers into specific IAB15 subcategories. What are the
common causes?

Poor performance in specific subcategories can often be attributed to:

¢ Class Imbalance: Some IAB15 subcategories may have a much larger representation in

your training dataset than others. This can lead to a model that is biased towards the
majority classes.

« Insufficient Training Data: For niche scientific fields, there may not be enough labeled
examples for the model to learn the distinguishing features of that category.

e Inadequate Preprocessing: Scientific text requires specialized preprocessing to handle its
unique characteristics. Failure to properly address jargon, special characters, and complex
sentence structures can lead to poor model performance.

 Inappropriate Model Choice: A simple text classification model may not be sufficient for the
complexities of scientific literature. More advanced models, such as those based on
transformer architectures (e.g., SCIBERT, BioBERT), are often better suited for this task.[6][8]
[16][17]

Q3: How do | choose the right machine learning model
for IAB15 classification?

The choice of model depends on the complexity of your task and the resources available.
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» Traditional Models: For a baseline, models like Support Vector Machines (SVM) and Naive
Bayes can be effective, especially with proper feature engineering (e.g., TF-IDF).

o Deep Learning Models: For more nuanced understanding of scientific text, deep learning
models are generally superior.

o BERT (Bidirectional Encoder Representations from Transformers): A powerful general-
purpose language model.

o SciBERT: A BERT model pre-trained on a large corpus of scientific publications, making it
particularly effective for this domain.[6][8][16][17]

o BIOBERT: A BERT model pre-trained on biomedical literature, ideal for papers in the life
sciences.[6][16][18]

Recent studies have shown that SCIBERT and BioBERT often outperform general BERT
models on scientific text classification tasks.[6][8][16][17][18]

Troubleshooting Guides

Guide 1: Improving Model Accuracy for Ambiguous
Terminology

Problem: Your model struggles to differentiate between closely related IAB15 subcategories,
such as Biology (IAB15-2) and Botany (IAB15-9), due to overlapping terminology.

Solution Workflow:
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Workflow for improving model accuracy with ambiguous terminology.
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Detailed Steps:
e Specialized Preprocessing:

o Tokenization: Use tokenizers designed for scientific text, such as SciSpacy, which can
handle hyphens, chemical formulas, and other domain-specific syntax.

o Custom Stopwords: Create a custom list of stopwords that includes common but non-
discriminatory scientific terms (e.g., "study,” "results," "method").

o Lemmatization: Reduce words to their base form to group related terms.
o Domain-Specific Models:

o Employ pre-trained language models like SCiBERT or BioBERT that have been trained on
large corpora of scientific and biomedical texts, respectively.[6][8][16][17][18] These
models have a better understanding of scientific jargon and context.

o Hierarchical Classification Techniques:

o Implement a hierarchical classification approach where the model first predicts the top-
level category (IAB15 - Science) and then the appropriate subcategories. This can be
achieved using hierarchical loss functions that penalize errors at different levels of the
hierarchy differently.

Guide 2: Addressing Multi-Label Classification
Challenges

Problem: Your model only assigns one IAB15 subcategory to a paper, even when multiple
categories are relevant.

Solution Workflow:
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Approaches for handling multi-label IAB15 classification.

Detailed Steps:
e Model Architecture Modification:

o Final Activation Layer: Change the final activation function of your neural network from
softmax (which is used for single-label classification) to sigmoid. This will output a

probability for each class independently.

o Loss Function: Use a binary cross-entropy loss function instead of categorical cross-

entropy.

e Problem Transformation Methods:
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o Binary Relevance: Train a separate binary classifier for each IAB15 subcategory. This is a
simple and often effective approach.

o Classifier Chains: Similar to binary relevance, but each classifier in the chain also receives
the predictions of the previous classifiers as features, which can help model label
correlations.

o Label Powerset: Transform the problem into a multi-class classification problem where
each unique combination of labels is treated as a single class.

o Evaluation Metrics:

o Use metrics designed for multi-label classification, such as Hamming Loss, Jaccard Score,
and F1-score (macro, micro, and samples averaging).[12][14][15]

Quantitative Data Summary

Table 1: Performance Comparison of Models on
Scientific Text Classification
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Micro F1- Macro F1-
Model Dataset Accuracy Reference
Score Score
W0S-11967
BERT 84% 0.85 - [6]
(keywords)
_ W0S-11967
SCiBERT 87% 0.87 - [6]
(keywords)
, Wo0S-11967
BioBERT 86% 0.85 - [6]
(keywords)
Wo0S-5736
BERT 97% 0.98 - [6]
(abstracts)
_ Wo0S-5736
SciBERT 98% 0.97 - [6]
(abstracts)
_ Wo0S-5736
BioBERT 98% 0.99 - [6]
(abstracts)
COVID-19
CovBERT 94% - - [16]
PubMed

Wo0S: Web of Science dataset

Table 2: Common Multi-Label Classification Metrics
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Metric Description Interpretation

) The fraction of labels that are )
Hamming Loss , _ Lower is better.
incorrectly predicted.

The size of the intersection of

Jaccard Score (Intersection predicted and true labels ) )
. - ) ) Higher is better.
over Union) divided by the size of their
union.

Calculated globally by counting ) ) ]
) N Higher is better; gives more
F1-Score (Micro Average) the total true positives, false i
) - weight to common labels.
negatives, and false positives.

Calculated for each label and Higher is better; treats all
F1-Score (Macro Average)
then averaged. labels equally.

Calculated for each instance ] )
F1-Score (Samples Average) Higher is better.
and then averaged.

Experimental Protocols

Protocol 1: A Step-by-Step Guide to Training a SCIBERT
Model for IAB15 Classification

This protocol outlines the key steps for fine-tuning a SCIBERT model for multi-label
classification of scientific papers into the IAB15 taxonomy.

1. Data Preparation:

» Data Collection: Gather a labeled dataset of scientific papers with their corresponding IAB15
subcategories.

o Data Cleaning: Remove irrelevant information such as HTML tags, special characters, and
author affiliations.[9][19]

e Train-Validation-Test Split: Split your dataset into training, validation, and testing sets (e.g.,
80-10-10 split).[20]
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2. Preprocessing Pipeline:

e Tokenization: Use the SciBERT tokenizer to convert the text into tokens that the model can
understand.

¢ Input Formatting: Create input tensors for the model, including input_ids, attention_mask,
and labels.

3. Model Training:
o Load Pre-trained Model: Load the pre-trained SciBERT model.

o Modify for Multi-Label: Add a classification head with a sigmoid activation function for multi-
label classification.

o Define Optimizer and Loss Function: Use an Adam optimizer and binary cross-entropy loss.
[21]

e Fine-Tuning: Train the model on your labeled dataset. Monitor the validation loss to prevent
overfitting.[21]

4. Evaluation:
» Prediction: Use the fine-tuned model to make predictions on the test set.

e Metrics Calculation: Evaluate the model's performance using appropriate multi-label
classification metrics (see Table 2).

Experimental Workflow Diagram:

1. Data Collection 2. bata Cleaning 3. Train-Val-Test Spiit 4. SCIBERT Tokenization 5. Input Formatting 6. Load Pre-trained SGIBERT 7. Modify for Multi-Label 8. Fine-Tuning 9. Evaluation on Test Set
(Labeled Scientifc Papers) (Remove Noise) (Tensors)
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Experimental workflow for training a SciBERT classification model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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classification-of-scientific-papers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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